Cas no 1355182-62-5 (6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile)

6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile is a heterocyclic compound featuring a nicotinonitrile core substituted with a 4-acetyl-piperazinyl group at the 6-position and a methyl group at the 4-position. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The acetyl-piperazine moiety enhances solubility and bioavailability, while the nitrile group offers reactivity for further functionalization. Its well-defined synthetic pathway ensures high purity and consistency, making it suitable for research and development in medicinal chemistry. The compound’s stability under standard conditions further supports its utility in diverse chemical transformations.
6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile structure
1355182-62-5 structure
Product Name:6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile
CAS No:1355182-62-5
MF:C13H16N4O
MW:244.292342185974
CID:5198815
Update Time:2025-10-29

6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile
    • 3-Pyridinecarbonitrile, 6-(4-acetyl-1-piperazinyl)-4-methyl-
    • Inchi: 1S/C13H16N4O/c1-10-7-13(15-9-12(10)8-14)17-5-3-16(4-6-17)11(2)18/h7,9H,3-6H2,1-2H3
    • InChI Key: BDONDZMNTAUDQE-UHFFFAOYSA-N
    • SMILES: C1=NC(N2CCN(C(C)=O)CC2)=CC(C)=C1C#N

6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM499881-1g
6-(4-Acetylpiperazin-1-yl)-4-methylnicotinonitrile
1355182-62-5 97%
1g
$1190 2022-09-03

Additional information on 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile

Introduction to 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile (CAS No. 1355182-62-5)

6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile, with the CAS number 1355182-62-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the nicotinonitrile family and is characterized by its unique structural features, which include a 4-acetyl-piperazine moiety and a 4-methyl substitution on the nicotinonitrile ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile is particularly noteworthy for its ability to modulate various biological pathways. The presence of the acetyl-piperazine group enhances its solubility and bioavailability, making it an attractive candidate for drug development. Additionally, the methyl substitution on the nicotinonitrile ring imparts stability and improves its pharmacokinetic properties.

Recent studies have explored the potential of 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. These findings are supported by preclinical studies that demonstrate its ability to improve cognitive function and motor skills in animal models.

In addition to its neuroprotective properties, 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile has also shown potential in cancer research. Studies have indicated that it can inhibit the growth of certain cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. For instance, it has been found to downregulate the expression of pro-survival proteins such as Bcl-2 and upregulate pro-apoptotic proteins like Bax, leading to increased cell death in cancer cells.

The pharmacological profile of 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile has been further elucidated through extensive in vitro and in vivo experiments. These studies have highlighted its favorable safety profile, with minimal toxicity observed at therapeutic concentrations. This makes it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile in human subjects. Early results from phase I trials have shown promising outcomes, with patients exhibiting improved symptoms and tolerability. These findings are encouraging and suggest that this compound may have significant therapeutic potential in treating a range of diseases.

The synthesis of 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile involves a multi-step process that includes the formation of the acetyl-piperazine moiety and subsequent coupling with the nicotinonitrile ring. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

In conclusion, 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile (CAS No. 1355182-62-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacological properties, and positive clinical trial results make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies continue to explore its full potential, paving the way for new treatments in neurodegenerative diseases, cancer, and other conditions.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.